Cas no 13652-13-6 (Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate))
13652-13-6 structure
Product Name:Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate)
CAS No:13652-13-6
MF:C15H13F3O3S
MW:330.322133779526
CID:232251
PubChem ID:285387
Update Time:2025-04-19
Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate) Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate)
- (2,2,2-trifluoro-1-phenylethyl) 4-methylbenzenesulfonate
- 1-Phenyl-2,2,2-trifluoraethan-1-tosylat
- 1-phenyl-2,2,2-trifluoroethyl tosylate
- 2,2,2-Trifluoaethyl-1-phenylaethyl-p-toluolsulfonat
- 2,2,2-trifluoro-1-phenylethyl 4-methylbenzenesulfonate
- 2,2,2-Trifluoro-1-phenylethyl p-toluenesulfonate
- 2,2,2-trifluoro-1-phenylethyl tosylate
- toluene-4-sulfonic acid 2,2,2-trifluoro-1-phenyl-ethyl ester
- NSC-142253
- NSC142253
- SCHEMBL8583895
- 13652-13-6
- DTXSID60301303
- 2,2,2-Trifluoro-1-phenylethyl 4-methylbenzenesulfonate #
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- Inchi: 1S/C15H13F3O3S/c1-11-7-9-13(10-8-11)22(19,20)21-14(15(16,17)18)12-5-3-2-4-6-12/h2-10,14H,1H3
- InChI Key: ZQSPVDCJGDZANF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(F)(F)F)C1C=CC=CC=1
Computed Properties
- Exact Mass: 330.05400
- Monoisotopic Mass: 330.05375
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.8
- XLogP3: 4.2
Experimental Properties
- Density: 1.33
- Boiling Point: 411.8°Cat760mmHg
- Flash Point: 202.9°C
- Refractive Index: 1.526
- PSA: 51.75000
- LogP: 5.08470
Benzenemethanol, a-(trifluoromethyl)-,1-(4-methylbenzenesulfonate) Related Literature
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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